2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine
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Description
“2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine” is a complex organic compound. It contains a pyridine ring, which is a basic six-membered ring with one nitrogen atom . The compound also includes a trifluoromethyl group, which is a functional group in organofluorines that has the formula -CF3 . The presence of a sulfonyl group indicates that it might have potential applications in pharmaceuticals .
Molecular Structure Analysis
The pyrrolidine ring in the compound is a five-membered ring with one nitrogen atom . This ring is saturated, meaning it contains single bonds only, which allows for efficient exploration of the pharmacophore space due to sp3 hybridization . The trifluoromethyl group attached to the pyridine ring can significantly alter the electronic properties of the compound .Future Directions
Properties
IUPAC Name |
2-chloro-3-(2-cyclopentylpyrrolidin-1-yl)sulfonyl-6-(trifluoromethyl)pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClF3N2O2S/c16-14-12(7-8-13(20-14)15(17,18)19)24(22,23)21-9-3-6-11(21)10-4-1-2-5-10/h7-8,10-11H,1-6,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDAFJVHBMHTOAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2CCCN2S(=O)(=O)C3=C(N=C(C=C3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClF3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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